[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetic acid
• InChI: InChI=1S/C12H9FN2O3/c13-9-3-1-8(2-4-9)10-5-6-11(16)15(14-10)7-12(17)18/h1-6H,7H2,(H,17,18)
• InChI Key: MWWPTWKMWCATES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=O)C=C2)CC(=O)O)F
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol
• CAS No.: 853318-09-9

Description

Molecular Structure Analysis

The linear formula of this compound is C12H9FN2O3. The molecular structure of this compound is based on its formula, but specific details about its structure are not available in the search results.

Scientific Research Applications

Anticancer Activity

A study by Mehvish and Kumar (2022) synthesized a series of 3(2h)-one pyridazinone derivatives, which showed potential antioxidant activities. These derivatives were evaluated for in-vitro antioxidant activity using DPPH radical scavenging and hydrogen peroxide scavenging activities. Molecular docking studies were conducted, revealing potent antioxidant properties at a concentration of 50µg/ml (Mehvish & Kumar, 2022).

Anti-inflammatory and Analgesic Activities

Khalifa and Abdelbaky (2008) synthesized new imidazolyl acetic acid derivatives, including 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid. These compounds demonstrated significant anti-inflammatory and analgesic activities, with compounds 5, 9, 10, 12 exhibiting maximum anti-inflammatory activity in rat models (Khalifa & Abdelbaky, 2008).

Corrosion Inhibition

Nahlé et al. (2017) studied the inhibition effect of (6-phenyl-3-oxopyridazin-2-yl) acetohydrazide on the corrosion of mild steel in an acidic medium. The study found this compound to be an efficient inhibitor for mild steel corrosion, reaching about 85% efficiency at a specific concentration. This highlights its potential use in corrosion prevention and control (Nahlé et al., 2017).

Diuretic Activity

Shutske et al. (1982) synthesized a series of [(3-aryl-1,2-benzisoxazol-6-yl)oxy]acetic acids, one of which included a 2-fluorophenyl group at the 3 position. Compound 13ff, a derivative, was found to be moderately uricosuric in chimpanzees and was selected for further development due to its promising diuretic activity (Shutske et al., 1982).

Safety and Hazards

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